Cas no 88217-04-3 (Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl-)

Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl- structure
88217-04-3 structure
Product Name:Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl-
CAS No:88217-04-3
MF:C21H18O2
MW:302.366425991058
CID:641024
PubChem ID:71409976
Update Time:2025-04-19

Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-7-methanol, 3-methoxy-12-methyl-
    • (3-methoxy-12-methylbenzo[a]anthracen-7-yl)methanol
    • 88217-04-3
    • (3-METHOXY-12-METHYLTETRAPHEN-7-YL)METHANOL
    • DTXSID20829679
    • Inchi: 1S/C21H18O2/c1-13-16-5-3-4-6-18(16)20(12-22)19-9-7-14-11-15(23-2)8-10-17(14)21(13)19/h3-11,22H,12H2,1-2H3
    • InChI Key: ICUUSONONVRDLY-UHFFFAOYSA-N
    • SMILES: OCC1C2C=CC=CC=2C(C)=C2C3C=CC(=CC=3C=CC2=1)OC

Computed Properties

  • Exact Mass: 302.130679813g/mol
  • Monoisotopic Mass: 302.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 29.5Ų
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